1-((1-(m-tolylsulfonyl)azetidin-3-yl)methyl)-1H-1,2,4-triazole

• IUPAC Name: 1-[[1-(3-methylphenyl)sulfonylazetidin-3-yl]methyl]-1,2,4-triazole
• InChI: InChI=1S/C13H16N4O2S/c1-11-3-2-4-13(5-11)20(18,19)17-7-12(8-17)6-16-10-14-9-15-16/h2-5,9-10,12H,6-8H2,1H3
• InChI Key: VGHHTOCQORUYJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)N2CC(C2)CN3C=NC=N3
• Molecular Formula: C13H16N4O2S
• Molecular Weight: 292.36 g/mol

Description

1-((1-(m-tolylsulfonyl)azetidin-3-yl)methyl)-1H-1,2,4-triazole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a triazole-based compound that has been synthesized using various methods.

Scientific Research Applications

Novel Antibacterial Agents

The development of new antibacterial agents is crucial in the fight against drug-resistant bacterial infections. Research on 1,2,3-triazoles has shown their potential as novel oxazolidinone antibacterial agents with reduced activity against monoamine oxidase A, presenting a safer profile compared to existing antibiotics (Reck et al., 2005). This demonstrates the application of triazole derivatives in improving the safety and efficacy of antibacterial treatments.

Selective Estrogen Receptor Degraders (SERDs)

Triazole compounds have been identified as potent and orally bioavailable SERDs, offering a new approach for the treatment of ER+ breast cancer (Scott et al., 2020). The design and synthesis of such molecules underscore the relevance of triazole derivatives in targeting hormone-dependent cancers.

Anti-Tubercular Agents

The design and development of novel azetidinone derivatives, including those with 1, 2, 4-triazole motifs, for anti-tubercular activity highlight the significance of these compounds in addressing tuberculosis, a leading infectious disease worldwide. Certain analogues have shown promising activity against Mycobacterium tuberculosis, suggesting potential for new anti-tubercular therapies (Thomas et al., 2014).

Fungicidal Activity

Research into glycerol-derived 1,2,3-triazoles has explored their fungicidal, phytotoxic, and cytotoxic activities. These compounds offer a new scaffold for developing agents to control plant pathogens, demonstrating the utility of triazole derivatives in agricultural chemistry (Costa et al., 2017).

Broad Medicinal Applications

Triazole compounds display a wide range of biological activities, serving as antifungal, anticancer, antibacterial, antitubercular, antiviral, and anti-inflammatory agents, among others. Their versatile binding capabilities to various enzymes and receptors in biological systems make them valuable for medicinal drug development (Zhou & Wang, 2012).